(4-Bromo-3-(difluoromethyl)phenyl)(ethyl)sulfane

• Molecular Formula: C9H9BrF2S
• Molecular Weight: 267.14 g/mol
• IUPAC Name: 1-bromo-2-(difluoromethyl)-4-ethylsulfanylbenzene
• InChI: InChI=1S/C9H9BrF2S/c1-2-13-6-3-4-8(10)7(5-6)9(11)12/h3-5,9H,2H2,1H3
• InChI Key: JVIOWUAFVHQPNI-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC(=C(C=C1)Br)C(F)F

Description

(4-Bromo-3-(difluoromethyl)phenyl)(ethyl)sulfane is a useful research compound. Its molecular formula is C9H9BrF2S and its molecular weight is 267.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-Bromo-2-(difluoromethyl)-4-fluorobenzene (Preparation 50, 772 mg, 3.43 mmol) and sodium ethanethiolate (352.7 mg, 3.77 mmol) in DMSO (5 mL) was heated at 50° C. for 18 hours. On cooling, water (70 mL) was added to the reaction mixture, the product was extracted with EtOAc (20 mL×3). The combined organic layers were concentrated to give the crude product, which was purified by silica gel column chromatography eluting with heptane to afford the title compound as a colourless oil (260 mg, 28%).